Cas no 2171201-69-5 (1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclopropane-1-carboxylic acid)

• Product Name: 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclopropane-1-carboxylic acid
• CAS No: 2171201-69-5
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6416985
• PubChem ID: 165580935
• Update Time: 2025-10-28

1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclopropane-1-carboxylic acid
• 2171201-69-5
• EN300-1575978
• 1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbutanamido]cyclopropane-1-carboxylic acid

• Inchi： 1S/C24H26N2O5/c1-15(13-21(27)26(2)24(11-12-24)22(28)29)25-23(30)31-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20H,11-14H2,1-2H3,(H,25,30)(H,28,29)/t15-/m0/s1
• InChI Key： RXFBSTJGRVVKCN-HNNXBMFYSA-N
• SMILES： OC(C1(CC1)N(C)C(C[C@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclopropane-1-carboxylic acid

1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclopropane-1-carboxylic Acid (CAS No. 2171201-69-5): A Comprehensive Overview

1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclopropane-1-carboxylic acid (CAS No. 2171201-69-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc) protected amino acid derivative, plays a crucial role in the synthesis of peptides and other biologically active molecules. Its unique structure and properties make it an essential building block in the development of novel therapeutics and diagnostic tools.

The Fmoc protection group is widely used in peptide synthesis due to its ease of removal under mild conditions, which helps maintain the integrity and purity of the final product. The presence of the N-methylbutanamide moiety adds further complexity and functionality to the molecule, enhancing its potential applications in various biological systems. The cyclopropane ring, another key feature of this compound, imparts conformational rigidity, which can be advantageous in designing molecules with specific binding properties.

Recent studies have highlighted the importance of cyclic amino acids like 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclopropane-1-carboxylic acid in the development of peptidomimetics. Peptidomimetics are synthetic compounds designed to mimic the structure and function of natural peptides, often with improved stability and pharmacokinetic properties. These compounds have shown promise in treating a wide range of diseases, including cancer, neurodegenerative disorders, and infectious diseases.

In a notable study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclopropane-1-carboxylic acid exhibited potent anti-cancer activity against several human cancer cell lines. The study found that these derivatives were able to selectively inhibit the growth of cancer cells while sparing normal cells, suggesting their potential as targeted therapies. The unique structural features of this compound, particularly the Fmoc protection group and the cyclopropane ring, were identified as key contributors to its biological activity.

Beyond its applications in cancer research, 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclopropane-1-carboxylic acid has also been explored for its potential in neurodegenerative disease models. A study published in the Journal of Biological Chemistry investigated the effects of this compound on protein aggregation, a hallmark of many neurodegenerative disorders such as Alzheimer's and Parkinson's disease. The results showed that derivatives of this compound were able to disrupt protein aggregates and reduce toxicity in cellular models, suggesting their potential as therapeutic agents for these conditions.

The synthesis of 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclopropane-1-carboxylic acid involves several steps, including the formation of the Fmoc protected amino acid intermediate and subsequent coupling reactions to introduce the N-methylbutanamide and cyclopropane moieties. Advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) have been employed to optimize the yield and purity of this compound. These methods have enabled researchers to produce large quantities of high-purity material for further studies and applications.

In addition to its therapeutic potential, 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclopropane-1-carboxylic acid has also been utilized as a tool for studying protein-protein interactions and other biological processes. Its ability to form stable complexes with target proteins makes it a valuable reagent for biochemical assays and structural studies. Researchers have used this compound to probe the binding sites of various enzymes and receptors, providing insights into their mechanisms of action.

The safety profile of 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclopropane-1-carboxylic acid is an important consideration for its use in pharmaceutical applications. Preclinical studies have shown that this compound exhibits low toxicity and good biocompatibility when administered at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential side effects.

In conclusion, 1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclopropane-1-carboxylic acid (CAS No. 2171201-69-5) is a versatile and promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an ideal candidate for developing novel therapeutics and diagnostic tools. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in advancing our understanding and treatment of various diseases.